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Compound of Interest

Compound Name: Tridecanedioic acid

Cat. No.: B146212 Get Quote

Solubility Profile of Tridecanedioic Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility profile of

tridecanedioic acid in various organic solvents. Tridecanedioic acid, a dicarboxylic acid with

the formula C₁₃H₂₄O₄, is a valuable building block in various applications, including the

synthesis of polymers like high-performance nylons (e.g., nylon-1313), fragrances, and

lubricants.[1] A thorough understanding of its solubility is critical for its effective use in

synthesis, formulation, and purification processes.

Quantitative Solubility Data
The solubility of tridecanedioic acid has been experimentally determined in several common

organic solvents at various temperatures. A study by Tang et al. provides key quantitative data,

which is summarized in the table below. The solubility was determined using a static analytical

method over a temperature range of 283.15 K to 323.15 K.[2]
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Solvent Temperature (K) Molar Fraction (x10³)

Methanol 283.15 1.58

288.15 1.96

293.15 2.43

298.15 3.01

303.15 3.72

308.15 4.59

313.15 5.67

318.15 7.00

323.15 8.64

Ethanol 283.15 1.23

288.15 1.54

293.15 1.93

298.15 2.41

303.15 3.01

308.15 3.76

313.15 4.70

318.15 5.87

323.15 7.33

Acetic Acid 283.15 2.55

288.15 3.12

293.15 3.82

298.15 4.68

303.15 5.74
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308.15 7.04

313.15 8.63

318.15 10.58

323.15 12.96

Acetone 283.15 1.89

288.15 2.30

293.15 2.79

298.15 3.39

303.15 4.12

308.15 5.01

313.15 6.09

318.15 7.41

323.15 9.01

Ethyl Acetate 283.15 1.45

288.15 1.76

293.15 2.14

298.15 2.60

303.15 3.16

308.15 3.84

313.15 4.67

318.15 5.68

323.15 6.91

Generally, tridecanedioic acid is sparingly soluble in water due to its long hydrophobic carbon

chain, but it exhibits better solubility in organic solvents such as alcohols and ether.[3] The
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solubility tends to increase with temperature, a common characteristic for many organic

compounds.[3]

Experimental Protocols for Solubility Determination
The determination of the solubility of dicarboxylic acids like tridecanedioic acid can be

achieved through various established experimental methodologies. The following protocols are

standard in the field.

Static Analytical Method
The static analytical method is a common and reliable technique for determining solubility.

Methodology:

Sample Preparation: An excess amount of the solid solute (tridecanedioic acid) is added to

a known volume of the solvent in a sealed container.

Equilibration: The mixture is continuously agitated (e.g., using a magnetic stirrer) in a

thermostatically controlled bath at a constant temperature until equilibrium is reached. The

time required for equilibration can vary and should be determined experimentally.

Phase Separation: Once equilibrium is achieved, the agitation is stopped, and the solid and

liquid phases are allowed to separate.

Sampling and Analysis: A sample of the saturated supernatant is carefully withdrawn using a

pre-heated or pre-cooled syringe to avoid any temperature change that might alter the

solubility. The sample is then analyzed to determine the concentration of the solute.

Quantification: The concentration of tridecanedioic acid in the saturated solution can be

determined by methods such as acid-base titration or gravimetric analysis after solvent

evaporation.[4]

Gravimetric Method
The gravimetric method is a straightforward approach for determining solubility.

Methodology:
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Saturation: A saturated solution is prepared by adding an excess of tridecanedioic acid to

the solvent and allowing it to equilibrate at a specific temperature.

Filtration: A known volume of the saturated solution is carefully filtered to remove any

undissolved solid.

Evaporation: The solvent from the filtered solution is evaporated under controlled conditions

(e.g., in a vacuum oven) until a constant weight of the dried solute is obtained.

Calculation: The solubility is calculated from the mass of the dissolved solute and the volume

of the solvent used.

Laser Monitoring Technique
This dynamic method is used to determine the temperature at which a solid completely

dissolves in a solvent.

Methodology:

Sample Preparation: A known mass of tridecanedioic acid and solvent are placed in a

sealed vessel.

Heating and Monitoring: The solution is slowly heated at a constant rate while being stirred. A

laser beam is passed through the solution, and the light transmission is monitored.

Dissolution Point: The temperature at which the last solid particles disappear, indicated by a

sharp increase in light transmission, is recorded as the dissolution temperature for that

specific composition.[4] This process is repeated for different compositions to construct a

solubility curve.

Visualizing the Experimental Workflow
The following diagram illustrates a general workflow for determining the solubility of

tridecanedioic acid using the static analytical method.
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Caption: Workflow for Solubility Determination.

Applications in Drug Development
The solubility of active pharmaceutical ingredients (APIs) is a critical factor in drug

development, influencing bioavailability and formulation strategies. While tridecanedioic acid
itself is not typically a primary active ingredient, dicarboxylic acids are used in various

pharmaceutical applications. For instance, they can be used to form salts or co-crystals with

APIs to modify their solubility and dissolution rates. Polymers derived from dicarboxylic acids,

such as polyesters and polyamides, are also extensively used in drug delivery systems for

controlled release applications.[5] Understanding the solubility of monomeric units like

tridecanedioic acid is therefore fundamental for the development of these advanced drug

delivery platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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various-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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